Cas no 87938-34-9 (2-methoxycyclohexan-1-one)
2-methoxycyclohexan-1-one structure
Product Name:2-methoxycyclohexan-1-one
CAS No:87938-34-9
MF:C7H12O2
MW:128.168982505798
CID:992890
PubChem ID:110998
Update Time:2025-04-20
2-methoxycyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxycyclohexan-1-one
- SCHEMBL181970
- AS-59453
- racemic 2-methoxycyclohexanone
- SY051810
- 87938-34-9
- 7429-44-9-Deleted-CAS
- 2-Methoxycyclohexanone, 97%
- MFCD00009610
- EINECS 231-071-8
- (RS)-2-methoxycyclohexanone
- methoxycyclohexanone
- 7429-44-9
- FT-0643521
- AKOS009156954
- EN300-42158
- Cyclohexanone, 2-methoxy-
- (+)-2-methoxycyclohexanone
- DTXSID20864060
- M1171
- 2-Methoxycyclohexanone
- CS-0183772
- FT-0612835
- NS00046497
- 6-chloro-
- 2-Methoxy-cyclohexanone
- A-oxo-3-Pyridinepropanenitrile
- P19682
- (+/-)-2-methoxycyclohexanone
- (2s)-2-methoxycyclohexanone
- (2R)-2-methoxycyclohexanone
- DB-055856
- DB-043266
-
- Inchi: 1S/C7H12O2/c1-9-7-5-3-2-4-6(7)8/h7H,2-5H2,1H3
- InChI Key: JYJURPHZXCLFDX-UHFFFAOYSA-N
- SMILES: O(C)C1C(CCCC1)=O
Computed Properties
- Exact Mass: 128.083729621g/mol
- Monoisotopic Mass: 128.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 26.3Ų
2-methoxycyclohexan-1-one Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Chunwei Yu,Li Jian,Yuxiang Ji RSC Adv., 2018,8, 31106-31112
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